![molecular formula C14H13N3O2 B5493328 N'-[(4-methylbenzoyl)oxy]-4-pyridinecarboximidamide](/img/structure/B5493328.png)
N'-[(4-methylbenzoyl)oxy]-4-pyridinecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(4-methylbenzoyl)oxy]-4-pyridinecarboximidamide, also known as MPBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPBA is a white powder with a molecular formula of C16H14N2O2 and a molecular weight of 266.3 g/mol.
Mechanism of Action
The mechanism of action of N'-[(4-methylbenzoyl)oxy]-4-pyridinecarboximidamide is not fully understood, but it is believed to involve the inhibition of specific enzymes or proteins involved in various biological processes. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a critical role in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function. This compound has also been shown to bind to amyloid-beta (Aβ) peptides, which are implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific application. In medicinal chemistry, this compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-diabetic properties. In biochemistry, this compound has been used to study protein-ligand interactions and to develop new assays for enzyme activity. In materials science, this compound has been used as a building block for the synthesis of MOFs with unique properties such as high surface area and selective adsorption.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-[(4-methylbenzoyl)oxy]-4-pyridinecarboximidamide is its versatility in various scientific research applications. This compound can be easily synthesized and purified, and its chemical properties can be easily modified to suit specific experimental needs. However, one of the main limitations of this compound is its potential toxicity and side effects, which must be carefully evaluated before use in any experimental setting.
Future Directions
There are numerous future directions for the research and development of N'-[(4-methylbenzoyl)oxy]-4-pyridinecarboximidamide. In medicinal chemistry, further studies are needed to evaluate the potential of this compound as a drug candidate for various diseases. In biochemistry, new assays and techniques can be developed using this compound as a probe for protein-ligand interactions. In materials science, new MOFs can be synthesized using this compound as a building block with unique properties for various applications such as gas storage and separation.
Conclusion:
In conclusion, this compound (this compound) is a versatile chemical compound with potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. This compound can be easily synthesized and purified, and its chemical properties can be easily modified to suit specific experimental needs. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Synthesis Methods
N'-[(4-methylbenzoyl)oxy]-4-pyridinecarboximidamide can be synthesized through a multi-step process that involves the reaction of 4-methylbenzoyl chloride with 4-pyridinecarboxylic acid, followed by the reaction of the resulting intermediate with N,N'-dicyclohexylcarbodiimide (DCC) and N-methylimidazole (NMI) to form the final product. The purity of the synthesized this compound can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
N'-[(4-methylbenzoyl)oxy]-4-pyridinecarboximidamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. In biochemistry, this compound has been used as a probe to study the binding interactions between proteins and ligands. In materials science, this compound has been utilized as a building block for the synthesis of functional materials such as metal-organic frameworks (MOFs).
properties
IUPAC Name |
[(Z)-[amino(pyridin-4-yl)methylidene]amino] 4-methylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2/c1-10-2-4-12(5-3-10)14(18)19-17-13(15)11-6-8-16-9-7-11/h2-9H,1H3,(H2,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPIDOTDPZXVEAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)ON=C(C2=CC=NC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)O/N=C(/C2=CC=NC=C2)\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.